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Compound of Interest

Compound Name: Dimyristyl thiodipropionate

Cat. No.: B096562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dimyristyl thiodipropionate (DMTDP), a thioether antioxidant, is a vital additive in various

industries, including plastics and cosmetics, where it serves to protect materials from oxidative

degradation. As a secondary antioxidant, its primary function is the decomposition of

hydroperoxides, which are key intermediates in the auto-oxidation chain reaction of organic

materials. This guide provides a comparative analysis of commercially available DMTDP

products, offering insights into their performance, relevant experimental protocols for

evaluation, and potential biological implications for researchers in drug development.

Commercial Product Overview
Several chemical manufacturers offer Dimyristyl thiodipropionate, often under various trade

names. While a direct, comprehensive comparative study with quantitative performance data

across all commercial grades is not publicly available, this section summarizes typical product

specifications from prominent suppliers. Researchers are encouraged to request detailed

technical data sheets (TDS) and certificates of analysis (CoA) from suppliers for the most

accurate and up-to-date information.

Table 1: Comparison of Typical Properties of Commercial Dimyristyl Thiodipropionate
Products
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Property
SONGNOX®
DMTDP (Songwon)

Representative
Specifications from
Other Suppliers

Test Method

Chemical Name
Dimyristyl

thiodipropionate

Dimyristyl 3,3'-

thiodipropionate
-

CAS Number 16545-54-3 16545-54-3 -

Molecular Formula C34H66O4S C34H66O4S -

Molecular Weight 570.9 g/mol ~571 g/mol -

Appearance
White powder or

flakes

White crystalline

flakes or powder
Visual

Melting Point 49 - 54 °C 48 - 53 °C[1] ASTM D3418

Purity/Assay ≥ 98% >94.0% (GC) to >99% GC, HPLC

Acid Value Max 0.5 mg KOH/g Varies by supplier Titration

Volatiles Max 0.5% Varies by supplier ASTM D5670

Note: Data for "Representative Specifications from Other Suppliers" is compiled from various

publicly available sources and may not represent a specific commercial product.[2][3][4][5][6]

Performance in Polymer Stabilization
DMTDP is extensively used as a long-term thermal stabilizer in polyolefins such as

polyethylene (PE) and polypropylene (PP). It functions by decomposing hydroperoxides

(ROOH) into non-radical, stable products, thus preventing the chain-scission and crosslinking

reactions that lead to the degradation of the polymer's mechanical properties.

Synergistic Effects with Primary Antioxidants
DMTDP is most effective when used in combination with primary antioxidants, typically

hindered phenols. This synergistic relationship is a cornerstone of polyolefin stabilization. The

primary antioxidant scavenges free radicals, while the secondary antioxidant, DMTDP, removes

the hydroperoxides that can generate new radicals.
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Below is a diagram illustrating the synergistic antioxidant mechanism in polymers.
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Polymer Degradation Cycle

Antioxidant Intervention

Initiation PropagationR•

Chain Branching
ROOH

Termination

R•, RO•, •OH

Primary Antioxidant
(Hindered Phenol)

Scavenges R•, ROO•

Secondary Antioxidant
(DMTDP)

Decomposes ROOH
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Start

Prepare Polymer Sample (5-10 mg)
in Aluminum Pan

Place Sample in DSC
Purge with Nitrogen

Heat to Isothermal Temp
(e.g., 200°C)

Equilibrate at Isothermal Temp

Switch Gas to Oxygen

Monitor Heat Flow vs. Time

Detect Exothermic Onset of Oxidation

Calculate OIT

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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